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Compound of Interest

Compound Name: Ethyl hydroxy(phenyl)carbamate
Cat. No.: B8773349
Get Quote

Abstract & Scientific Rationale

The transition from metal-catalyzed to metal-free synthesis is a critical objective in
pharmaceutical manufacturing to eliminate toxic trace metals (e.g., Pd, Rh) from Active
Pharmaceutical Ingredients (APIS).

Ethyl N-hydroxy-N-phenylcarbamate (CAS 18631-99-7) serves as a quintessential precursor
for the synthesis of nitrogen-oxygen heterocycles. Through oxidative N-heterocyclization, this
substrate undergoes intramolecular C-H bond functionalization to yield Benzoxazol-2-ones.
This transformation is mediated by hypervalent iodine(lll) reagents, specifically
Phenyliodine(lll) diacetate (PIDA), which acts as a mild, metal-free oxidant to generate reactive
nitrenium ion species or N-centered radicals.

Key Advantages[1][2]

o Metal-Free: Eliminates heavy metal contamination risks.

o Atom Economy: Direct C-H activation avoids pre-functionalization (e.g., halogenation) of the
aromatic ring.
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» Mild Conditions: Reaction proceeds at ambient or mild temperatures in sustainable solvents
like Trifluoroethanol (TFE).

Chemical Profile: CAS 18631-99-7

Property Specification

Chemical Name Ethyl N-hydroxy-N-phenylcarbamate

Synonyms N-Hydroxy-N-phenylurethane; N- |
Ethoxycarbonyl-N-phenylhydroxylamine

CAS Number 18631-99-7

Molecular Formula CoH11NOs3

Molecular Weight 181.19 g/mol

Physical State Crystalline Solid or Viscous Oil

Role in Synthesis Substrate / Nitrogen Radical Precursor

Storage 2-8°C, Inert atmosphere (Argon/Nitrogen)

Mechanistic Insight: Oxidative Cyclization

The conversion of CAS 18631-99-7 to benzoxazol-2-one proceeds via an oxidative nitrenium
ion mechanism. PIDA acts as a two-electron oxidant.

Reaction Pathway[1][2][3][4][5][6][7]

e Ligand Exchange: The N-hydroxy group of CAS 18631-99-7 attacks the iodine center of
PIDA, releasing one molecule of acetic acid.

» Oxidation: A second molecule of acetic acid is released, generating a highly electrophilic N-
acylnitrenium ion (or a tight ion pair).

e C-H Insertion: The electrophilic nitrogen attacks the ortho-position of the phenyl ring (Friedel-
Crafts type substitution).
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e Rearrangement/Elimination: The resulting cation undergoes re-aromatization and loss of the
ethyl group (often via nucleophilic attack by solvent or acetate) to close the oxazole ring.

Mechanistic Diagram (DOT)
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Figure 1: Proposed mechanism for the PIDA-mediated oxidative cyclization of Ethyl N-hydroxy-
N-phenylcarbamate to Benzoxazol-2-one.

Detailed Protocol: Metal-Free Synthesis of
Benzoxazol-2-one

This protocol describes the gram-scale synthesis of Benzoxazol-2-one using CAS 18631-99-7.
Materials Required[2][3][5][6]1[8][9][10][11][12][13][14][15]
e Substrate: Ethyl N-hydroxy-N-phenylcarbamate (CAS 18631-99-7) (1.0 equiv)

o Oxidant: Phenyliodine(lll) diacetate (PIDA) (1.1 — 1.2 equiv) [CAS: 3240-34-4]

e Solvent: 2,2,2-Trifluoroethanol (TFE) (Preferred) or Dichloromethane (DCM)

e Quench: Saturated ag. NaHCOs, Saturated ag.[1] Na2S203[2]

Experimental Workflow
Step 1: Reaction Setup

e Equip a dry 50 mL round-bottom flask with a magnetic stir bar.

e Add 181 mg (1.0 mmol) of Ethyl N-hydroxy-N-phenylcarbamate.
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 Dissolve in 5.0 mL of TFE (Trifluoroethanol).

o Note: TFE is a superior solvent for hypervalent iodine reactions as it stabilizes the
radical/cationic intermediates.

e Cool the solution to 0°C in an ice bath.

Step 2: Oxidant Addition
» Weigh 354 mg (1.1 mmol) of PIDA.

» Add PIDA portion-wise to the stirring solution over 5 minutes.

o Observation: The solution may turn pale yellow or orange.
e Remove the ice bath and allow the reaction to warm to Room Temperature (25°C).
e Stir for 1-3 hours. Monitor reaction progress by TLC (Eluent: 30% EtOAc/Hexanes).

o Target: Disappearance of the N-hydroxy starting material (Rf ~0.3) and appearance of the
fluorescent benzoxazolone product (Rf ~0.5).

Step 3: Workup & Purification

¢ Quench: Dilute the mixture with 20 mL of DCM. Add 10 mL of saturated Na=S20s (to reduce
residual oxidant) and 10 mL of saturated NaHCO:s.

o Extraction: Separate the organic layer. Extract the aqueous layer once more with 10 mL
DCM.

¢ Drying: Combine organic layers, dry over anhydrous Na2SOa4, and filter.

o Concentration: Evaporate the solvent under reduced pressure (Rotavap) to yield a crude
solid.

« Purification: Purify via flash column chromatography (Silica Gel 60).

o Gradient: 0% - 30% Ethyl Acetate in Hexanes.
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 Yield: Expect 85-95% yield of Benzoxazol-2-one as a white solid.

Workflow Diagram (DOT)
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:
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Figure 2: Experimental workflow for the metal-free synthesis of Benzoxazol-2-one.

Troubleshooting & Optimization
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Issue Possible Cause Corrective Action
Ensure PIDA is fresh (white
o ) crystals, not yellow). Switch
_ Incomplete oxidation or side
Low Yield solvent to HFIP

reactions.

(Hexafluoroisopropanol) for

higher reactivity.

Complex Mixture

Over-oxidation or chlorination
(if using DCM).

Use TFE as solvent. Perform
reaction strictly at 0°C if by-

products form.

Residual Oxidant

Inefficient quenching.

Ensure the starch-iodide paper
test is negative after Na2S20s3

addition.

Substrate Insolubility

CAS 18631-99-7 is lipophilic.

TFE usually dissolves it well. If
using water/organic mix, use a

phase transfer catalyst.
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(Note: CAS 18631-99-7 is the specific starting material Ethyl N-hydroxy-N-phenylcarbamate,

utilized in the general methodology described in Reference 1.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
e 2. researchgate.net [researchgate.net]

» To cite this document: BenchChem. [Application Note: Metal-Free Synthesis of Heterocycles
using CAS 18631-99-7]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8773349/docs#application-note-metal-free-synthesis-
of-heterocycles-using-cas-18631-99-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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